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Introduction: Neo-tanshinlactone, a natural product isolated from Salvia miltiorrhiza, has

demonstrated potent and selective anti-cancer activity, particularly against estrogen receptor-

positive (ER+) breast cancer cells.[1] Its mechanism of action involves the transcriptional down-

regulation of Estrogen Receptor Alpha (ERα), a key driver in this cancer subtype.[1]

Understanding the direct protein interactions of Neo-tanshinlactone is paramount for

elucidating its precise mechanism, identifying its molecular target(s), and developing novel

therapeutics. This document provides detailed application notes and protocols for key

techniques used to investigate these crucial small molecule-protein interactions.

I. Target Identification and Validation Strategies
Identifying the specific protein(s) that Neo-tanshinlactone binds to is the first critical step.

Several powerful techniques can be employed for this purpose.

Affinity Purification-Mass Spectrometry (AP-MS)
AP-MS is a robust method for identifying protein binding partners of a small molecule from a

complex biological mixture, such as a cell lysate.[2][3] The small molecule of interest (the

"bait") is immobilized on a solid support and used to "fish out" interacting proteins (the "prey").
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Experimental Workflow for AP-MS:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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